N-(4-fluorobenzyl)-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[6-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H21FN4O2S2/c1-15-23(33-24(27-15)17-5-9-19(31-2)10-6-17)20-11-12-22(29-28-20)32-14-21(30)26-13-16-3-7-18(25)8-4-16/h3-12H,13-14H2,1-2H3,(H,26,30)
• InChI Key: UBWKPHOEHLLKBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)OC)C3=NN=C(C=C3)SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C24H21FN4O2S2
• Molecular Weight: 480.6 g/mol
• CAS No.: 954696-79-8

Description

N-(4-fluorobenzyl)-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H21FN4O2S2 and its molecular weight is 480.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for Brain Imaging

The synthesis and evaluation of N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethyl-5-methoxybenzyl)acetamide, a related compound to N-(4-fluorobenzyl)-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide, demonstrate its potential as a radioligand for peripheral benzodiazepine receptors in the brain. This application is significant for neuroimaging and the study of neurological disorders (Zhang et al., 2003).

Anti-Cancer Activity

Compounds structurally similar to this compound have shown promise in anti-cancer research. For instance, novel fluoro substituted benzo[b]pyran derivatives have demonstrated anti-lung cancer activity, highlighting the potential of fluoro-substituted compounds in cancer treatment (Hammam et al., 2005).

Anti-Inflammatory Activity

Research into N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, which are chemically related to the compound , has shown significant anti-inflammatory activity. This suggests that derivatives of these compounds could be valuable in treating inflammatory conditions (Sunder & Maleraju, 2013).

Enzyme Inhibition for Therapeutic Applications

Another application involves the use of related compounds for enzyme inhibition, which is a crucial approach in drug development. For example, compounds like N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide have been synthesized and evaluated for their inhibitory potential against key enzymes like carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase (Virk et al., 2018).

Novel Drug Synthesis and Evaluation

The chemical space around this compound offers opportunities for the synthesis of novel drugs. Research in this area includes synthesizing novel heterocyclic compounds derived from related structures and investigating their pharmaceutical potential, such as lipase and α-glucosidase inhibition (Bekircan et al., 2015).